Cas no 1261928-94-2 (2-(3-Chlorophenyl)-4-fluorobenzoic acid)

2-(3-Chlorophenyl)-4-fluorobenzoic acid structure
1261928-94-2 structure
Product Name:2-(3-Chlorophenyl)-4-fluorobenzoic acid
CAS No:1261928-94-2
MF:C13H8ClFO2
MW:250.652826309204
MDL:MFCD13288082
CID:2622138
PubChem ID:53211693
Update Time:2025-04-21

2-(3-Chlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
    • 2-(3-CHLOROPHENYL)-4-FLUOROBENZOIC ACID
    • JPSQIIDPSOAXHD-UHFFFAOYSA-N
    • AKOS010479569
    • 3'-Chloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
    • MFCD13288082
    • SCHEMBL16438509
    • 1261928-94-2
    • DTXSID60681430
    • 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%
    • 2-(3-Chlorophenyl)-4-fluorobenzoic acid
    • MDL: MFCD13288082
    • Inchi: 1S/C13H8ClFO2/c14-9-3-1-2-8(6-9)12-7-10(15)4-5-11(12)13(16)17/h1-7H,(H,16,17)
    • InChI Key: JPSQIIDPSOAXHD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 250.0196853Da
  • Monoisotopic Mass: 250.0196853Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

2-(3-Chlorophenyl)-4-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326997-5 g
2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%; .
1261928-94-2 95%
5g
€1159.00 2023-04-26
abcr
AB326997-5g
2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%; .
1261928-94-2 95%
5g
€1159.00 2024-06-08
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.